Cas no 2172619-80-4 ((4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid)

• Product Name: (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid
• CAS No: 2172619-80-4
• MF: C₁₃H₁₃ClO₄
• MW: 268.692923307419
• CID: 6206852
• PubChem ID: 165805651
• Update Time: 2025-10-29

(4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid
• 2172619-80-4
• EN300-1459592

• Inchi： 1S/C13H13ClO4/c1-18-13(17)8-10(4-7-12(15)16)9-2-5-11(14)6-3-9/h2-3,5-6,8H,4,7H2,1H3,(H,15,16)/b10-8-
• InChI Key： CFUZZFFZNCXKNE-NTMALXAHSA-N
• SMILES： ClC1C=CC(=CC=1)/C(=C\C(=O)OC)/CCC(=O)O

Computed Properties

• Exact Mass: 268.0502366g/mol
• Monoisotopic Mass: 268.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Additional information on (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid

Introduction to (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid (CAS No. 2172619-80-4)

(4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid (CAS No. 2172619-80-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of chronic diseases and cancer. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid is notable for its conjugated double bond and the presence of a chlorophenyl and methoxy substituent. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for further investigation in medicinal chemistry. The conjugated double bond can participate in various chemical reactions, such as Michael addition and Diels-Alder reactions, which are crucial for the synthesis of complex organic molecules.

The synthesis of (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 4-chlorobenzaldehyde with an appropriate methoxy-substituted ketone followed by a subsequent oxidation step to form the carboxylic acid. Another method involves the use of a Wittig reaction to introduce the double bond, followed by selective oxidation to achieve the desired structure. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

Recent research has focused on the biological activities of (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid. Studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary studies have demonstrated that (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid has anti-cancer effects by inducing apoptosis in cancer cells and inhibiting cell proliferation. These findings suggest that this compound could be a valuable lead molecule for the development of new therapeutic agents.

In vitro and in vivo studies have further elucidated the mechanisms underlying the biological activities of (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid. For instance, research has shown that this compound can modulate signaling pathways involved in inflammation and cancer, such as NF-kB and MAPK pathways. These pathways play critical roles in regulating gene expression and cellular processes, making them attractive targets for drug development. The ability of (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid to influence these pathways suggests its potential as a multi-target therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials, where its therapeutic potential can be further assessed.

Beyond its therapeutic applications, (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid has also been explored for its potential use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, such as fluorescent dyes or radiolabels. This could enable non-invasive monitoring of disease progression and treatment response, providing valuable insights for personalized medicine approaches.

In conclusion, (4Z)-4-(4-chlorophenyl)-6-methoxy-6-oxohex-4-enoic acid (CAS No. 2172619-80-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in advancing healthcare solutions.